Cas no 1019101-67-7 (2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• CAS No: 1019101-67-7
• MF: C₁₅H₁₃Cl₂N₅O₃
• MW: 382.201420545578
• CID: 6540186
• Update Time: 2025-07-20

2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C15H13Cl2N5O3/c1-8-5-11(21-22(8)2)14-19-20-15(25-14)18-13(23)7-24-12-4-3-9(16)6-10(12)17/h3-6H,7H2,1-2H3,(H,18,20,23)
• InChI Key： UYWCQSKSWIBZKP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)N(C)N=2)O1)(=O)COC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide

Comprehensive Analysis of 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide (CAS No. 1019101-67-7)

The compound 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide (CAS No. 1019101-67-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule combines a dichlorophenoxy moiety with a 1,3,4-oxadiazole ring, linked via an acetamide bridge. Such a configuration is rare in synthetic chemistry, making it a subject of interest for researchers exploring novel bioactive compounds.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The 1,5-dimethyl-1H-pyrazole subunit embedded in its structure is particularly noteworthy, as pyrazole derivatives are known for their diverse biological activities. Recent studies have highlighted the potential of this compound in agricultural science, where it may serve as a template for developing new plant growth regulators or pest control agents. Its oxadiazole core also aligns with current trends in medicinal chemistry, as this heterocycle is often associated with antimicrobial and anti-inflammatory properties.

From a structural-activity relationship perspective, the presence of both electron-withdrawing (dichlorophenoxy) and electron-donating (dimethylpyrazole) groups creates a unique electronic profile. This duality has sparked discussions in online forums about its potential solubility and bioavailability characteristics—key factors in drug development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, as evidenced by numerous patent filings referencing CAS No. 1019101-67-7.

Environmental scientists have shown growing interest in the degradation pathways of such complex molecules. The 2,4-dichlorophenoxy segment raises questions about ecological persistence, a hot topic in green chemistry circles. Meanwhile, computational chemists are leveraging molecular docking simulations to predict interactions between this compound and biological targets—a methodology frequently searched in conjunction with oxadiazole derivatives.

The thermal stability of 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide has become another focal point, particularly for material science applications. Differential scanning calorimetry (DSC) studies suggest its potential utility in high-performance polymers, coinciding with industry demand for heat-resistant additives. Patent databases reveal that modifications to the acetamide linker can significantly alter melting points—an area ripe for further investigation.

In regulatory contexts, the compound's classification status remains a common search query. While not classified as hazardous under current major chemical inventories, its structural analogs sometimes appear in pharmacological screening libraries. This has led to speculation about possible kinase inhibition properties, though peer-reviewed studies remain limited. The scientific community continues to monitor developments regarding its toxicological profile through platforms like PubChem and ChemSpider.

Recent advancements in crystallography have enabled three-dimensional structural determination of related compounds, providing insights into the conformational flexibility of the oxadiazole-pyrazole system. Such data proves invaluable for structure-based drug design initiatives. Meanwhile, synthetic chemists are exploring microwave-assisted routes to improve yields of this molecule—a technique gaining traction in industrial-scale production.

The commercial availability of CAS 1019101-67-7 through specialty chemical suppliers has facilitated broader research access. However, cost considerations and scale-up challenges frequently emerge in discussion threads. Analytical method development for this compound also represents an active research frontier, with particular emphasis on chromatographic separation techniques for purity assessment.

Looking forward, the intersection of computational prediction and experimental validation will likely drive future studies on this molecule. Its hybrid architecture positions it as a compelling case study for multi-target drug discovery strategies. As research continues to unravel the full potential of 2-(2,4-dichlorophenoxy)-N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide, the scientific community awaits clarification of its most promising applications across chemistry and biology disciplines.